Cas no 2248212-92-0 ((2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine)

• Product Name: (2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine
• CAS No: 2248212-92-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6174185
• PubChem ID: 137939844
• Update Time: 2025-10-20

(2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine
• 2248212-92-0
• EN300-6507251

• Inchi： 1S/C10H21NO/c1-8(7-11)9-4-5-12-10(2,3)6-9/h8-9H,4-7,11H2,1-3H3/t8-,9?/m1/s1
• InChI Key： CIBHROXEGPZWLK-VEDVMXKPSA-N
• SMILES： O1CCC([C@H](C)CN)CC1(C)C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine

Comprehensive Overview of (2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine (CAS No. 2248212-92-0)

The compound (2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine (CAS No. 2248212-92-0) is a chiral amine derivative with a unique structural framework, featuring a 2,2-dimethyloxane ring system. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its stereospecificity and functional group versatility make it a valuable intermediate in asymmetric synthesis, particularly in the development of chiral catalysts and drug candidates.

Recent trends in organic chemistry highlight the growing demand for enantiomerically pure compounds, and (2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine fits this niche perfectly. Researchers are increasingly exploring its applications in medicinal chemistry, where it serves as a precursor for CNS-targeting therapeutics and GPCR modulators. Its lipophilic nature and hydrogen-bonding capacity also make it a candidate for improving drug bioavailability, a hot topic in pharmacokinetic optimization.

From a synthetic perspective, the oxane ring in (2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine offers conformational rigidity, which is crucial for molecular recognition in drug-receptor interactions. This aligns with current industry focus on structure-activity relationship (SAR) studies. Computational chemists frequently model derivatives of this compound to predict binding affinities, leveraging AI-driven drug discovery platforms—a trending intersection of chemistry and technology.

Environmental considerations are another key area where this compound shows promise. Its potential use in green chemistry applications, such as biodegradable surfactants or non-toxic corrosion inhibitors, addresses the rising demand for eco-friendly chemicals. Analytical methods like HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity, reflecting the importance of quality control in specialty chemical production.

In material science, the steric hindrance imparted by the dimethyl groups in (2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine has implications for designing molecularly imprinted polymers (MIPs). These polymers are gaining traction in sensor technology and separation science, areas frequently searched in academic databases. The compound’s amine functionality further allows for covalent immobilization on nanoparticle surfaces, relevant to nanomedicine advancements.

Regulatory compliance is ensured as (2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine falls outside restricted categories, making it accessible for global research. Safety data sheets emphasize standard laboratory precautions, aligning with occupational health guidelines—a frequent query among industrial users. Storage recommendations typically suggest anhydrous conditions to preserve its stability, a detail often sought in chemical handling forums.

The commercial availability of CAS No. 2248212-92-0 through specialty suppliers caters to the needs of high-throughput screening laboratories. Pricing trends reflect its classification as a low-volume high-value chemical, with synthesis scalability being a common discussion point in process chemistry circles. Patent literature reveals innovative routes to its production, underscoring its IP potential in niche applications.

Future research directions may explore its utility in peptide mimetics or enzyme inhibitors, given the amine’s nucleophilic character. The compound’s logP value and pKa are frequently calculated parameters in ADMET prediction software, tools increasingly integrated into preclinical development workflows. Such interdisciplinary relevance ensures sustained interest in (2S)-2-(2,2-Dimethyloxan-4-yl)propan-1-amine across scientific communities.